Cas no 950059-69-5 (2-(methylsulfanyl)-N-[2-(morpholine-4-carbonyl)-1-benzofuran-3-yl]pyridine-3-carboxamide)

• Product Name: 2-(methylsulfanyl)-N-[2-(morpholine-4-carbonyl)-1-benzofuran-3-yl]pyridine-3-carboxamide
• CAS No: 950059-69-5
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 6453555
• PubChem ID: 17532496
• Update Time: 2024-01-05

2-(methylsulfanyl)-N-[2-(morpholine-4-carbonyl)-1-benzofuran-3-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26615433
• Z107734626
• 950059-69-5
• 2-(methylsulfanyl)-N-[2-(morpholine-4-carbonyl)-1-benzofuran-3-yl]pyridine-3-carboxamide
• AKOS033024188

• Inchi： 1S/C20H19N3O4S/c1-28-19-14(6-4-8-21-19)18(24)22-16-13-5-2-3-7-15(13)27-17(16)20(25)23-9-11-26-12-10-23/h2-8H,9-12H2,1H3,(H,22,24)
• InChI Key： AMTAMVBFZKRIBT-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1C2C=CC=CC=2OC=1C(N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 397.10962727g/mol
• Monoisotopic Mass: 397.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans